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Compound of Interest

Compound Name: L-glutamic acid

Cat. No.: B7767896

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling L-glutamic acid, offering procedural, step-by-step guidance to foster a
culture of safety and build deep trust in your operational protocols.

Personal Protective Equipment (PPE)

When handling L-glutamic acid, a comprehensive approach to personal protection is crucial to
prevent exposure. The following personal protective equipment is recommended.[1]
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Personal Protective Specifications and
Body Part .
Equipment Remarks
£ Safety glasses with side- Must conform to NIOSH (US)
es
Y shields or EN 166 (EU) standards.[1]
Nitrile rubber gloves are
) ) recommended.[1][2]
Hands Chemical-resistant gloves )
Contaminated gloves should
be disposed of after use.[1]
An impervious lab coat should
be worn to prevent skin
Skin and Body Laboratory coat contact.[1] Ensure it is fully

buttoned with sleeves rolled
down.[1]

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges should be
Respiratory Air-purifying respirator (if used if a risk assessment
necessary) indicates it is necessary, or as
a backup to engineering
controls.[1] Respiratory
protection is necessary when

dust is formed.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
maintain the integrity of the compound.

Engineering Controls:
 All handling of L-glutamic acid should be conducted in a well-ventilated area.[1][3]

o Whenever possible, use a laboratory fume hood or other mechanical exhaust ventilation to
minimize exposure.[1]
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Handling Procedures:

Avoid all personal contact with the substance.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the designated handling area.[1][4]

Wash hands thoroughly with soap and water after handling.[1]

Storage:

o Store the compound at room temperature (15-30°C) in a dry, well-ventilated area.[1][3]
o Keep containers tightly closed and protect them from physical damage.[1]

» Store away from incompatible materials, such as strong oxidizing agents.[1]
Emergency and Disposal Plans

Spill Response:

Ventilate the area.

» Wear appropriate PPE, including chemical-resistant gloves.[3]

o Contain the spill. Prevent further leakage or spillage if it is safe to do so.

o Clean up: For solid spills, carefully shovel or sweep up the material and place it in a suitable,
closed container for disposal.[5] Avoid generating dust.[5] For liquid spills, absorb the spill
and place it in a closed container for disposal.[3]

o Decontaminate the area: Wash the area thoroughly after clean-up is complete.[3]

Disposal:

» All waste materials, including contaminated PPE, should be handled as hazardous waste.
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o Collect waste L-glutamic acid and any contaminated materials in a clearly labeled, sealed
container.

» Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of
this chemical in the trash or down the sanitary sewer.

Quantitative Data for Safety Parameters

For detailed planning, the following table summarizes key quantitative data for handling L-
glutamic acid.

Parameter Value Source
Glove Material NBR (Nitrile rubber) [2]
Glove Thickness >0.11 mm [2]
] >480 minutes (permeation:
Glove Breakthrough Time [2]
level 6)
Recommended Storage
15-25°C [6]
Temperature
Occupational Exposure Limit 10 mg/m3 (chronic - systemic 2]
(DNEL) - Inhalation effects)

Occupational Exposure Limit 179 mg/kg bw/day (chronic - 2]
(DNEL) - Dermal systemic effects)

Workflow for Safe Handling of L-Glutamic Acid
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Caption: Workflow for the safe handling of L-glutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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